Cas no 1354008-46-0 ([(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester)

• Product Name: [(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester
• CAS No: 1354008-46-0
• MF: C₁₅H₂₃N₃O₂
• MW: 277.362023591995
• CID: 2159765
• Update Time: 2025-07-02

[(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [(S)-1-(2-amino-ethyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester
• (S)-Benzyl ((1-(2-aminoethyl)pyrrolidin-2-yl)methyl)carbamate
• AM96151
• [(S)-1-(2-aminoethyl)pyrrolidin-2-ylmethyl]carbamic acid benzyl ester
• [(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester

• Inchi： 1S/C15H23N3O2/c16-8-10-18-9-4-7-14(18)11-17-15(19)20-12-13-5-2-1-3-6-13/h1-3,5-6,14H,4,7-12,16H2,(H,17,19)/t14-/m0/s1
• InChI Key： XVMFEABJNQHHHT-AWEZNQCLSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC[C@@H]1CCCN1CCN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 293
• Topological Polar Surface Area: 67.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on [(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester

Recent Advances in the Study of [(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester (CAS: 1354008-46-0)

The compound [(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester (CAS: 1354008-46-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the presence of a pyrrolidine ring and a benzyl ester group, make it a versatile building block for the development of pharmacologically active agents. Researchers have successfully utilized this compound in the synthesis of protease inhibitors and receptor antagonists, demonstrating its broad utility in medicinal chemistry.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the compound's potential as a scaffold for designing selective enzyme inhibitors. The study revealed that modifications to the amino-ethyl side chain could significantly enhance the compound's binding affinity to target enzymes, opening new avenues for the development of highly specific therapeutics. These findings underscore the importance of [(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester in the rational design of enzyme inhibitors.

Another notable study, featured in Bioorganic & Medicinal Chemistry Letters, explored the compound's application in the synthesis of neuroactive agents. The researchers demonstrated that derivatives of this compound exhibit promising activity in modulating neurotransmitter receptors, suggesting potential applications in the treatment of neurological disorders. The study also provided insights into the structure-activity relationships (SAR) of these derivatives, which could guide future drug design efforts.

Furthermore, recent advancements in synthetic methodologies have enabled the efficient and scalable production of [(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester. A study published in Organic Process Research & Development detailed an optimized synthetic route that improves yield and reduces production costs, making the compound more accessible for large-scale pharmaceutical applications. This development is particularly significant for the industrial-scale production of potential drug candidates derived from this intermediate.

In conclusion, the compound [(S)-1-(2-Amino-ethyl)-pyrrolidin-2-ylmethyl]-carbamic acid benzyl ester (CAS: 1354008-46-0) continues to be a valuable tool in medicinal chemistry and drug discovery. Its versatility as a synthetic intermediate, combined with its potential biological activities, makes it a promising candidate for further research. Future studies should focus on exploring its applications in targeted drug delivery systems and its potential as a lead compound for the development of novel therapeutics.